Cas no 2549051-67-2 (2-4-(methoxymethyl)piperidin-1-yl-N-4-(trifluoromethyl)phenylacetamide; oxalic acid)

• Product Name: 2-4-(methoxymethyl)piperidin-1-yl-N-4-(trifluoromethyl)phenylacetamide; oxalic acid
• CAS No: 2549051-67-2
• MF: C₁₈H₂₃F₃N₂O₆
• MW: 420.380235910416
• CID: 5360076
• Update Time: 2025-08-03

2-4-(methoxymethyl)piperidin-1-yl-N-4-(trifluoromethyl)phenylacetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetamide, 4-(methoxymethyl)-N-[4-(trifluoromethyl)phenyl]-, ethanedioate (1:1)
• 2-4-(methoxymethyl)piperidin-1-yl-N-4-(trifluoromethyl)phenylacetamide; oxalic acid

• Inchi： 1S/C16H21F3N2O2.C2H2O4/c1-23-11-12-6-8-21(9-7-12)10-15(22)20-14-4-2-13(3-5-14)16(17,18)19;3-1(4)2(5)6/h2-5,12H,6-11H2,1H3,(H,20,22);(H,3,4)(H,5,6)
• InChI Key： SLFGVGSIAGITMV-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C(F)(F)F)C=C2)=O)CCC(COC)CC1.C(O)(=O)C(O)=O

Additional information on 2-4-(methoxymethyl)piperidin-1-yl-N-4-(trifluoromethyl)phenylacetamide; oxalic acid

Professional Introduction to Compound with CAS No. 2549051-67-2 and Product Name: 2-4-(methoxymethyl)piperidin-1-yl-N-4-(trifluoromethyl)phenylacetamide; oxalic acid

The compound with the CAS number 2549051-67-2 and the product name 2-4-(methoxymethyl)piperidin-1-yl-N-4-(trifluoromethyl)phenylacetamide; oxalic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a piperidine ring and a phenylacetamide moiety, suggests a high degree of versatility in drug design and development.

In recent years, there has been a growing interest in the development of novel pharmacophores that can modulate biological pathways effectively. The presence of the methoxymethyl group in the piperidine ring and the trifluoromethyl substituent on the phenyl ring are key features that contribute to the compound's pharmacological activity. These functional groups are known to enhance binding affinity and metabolic stability, making the compound a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in addressing complex diseases. Current research indicates that compounds with similar structural motifs have shown efficacy in inhibiting enzymes involved in inflammatory and autoimmune disorders. The 2-4-(methoxymethyl)piperidin-1-yl-N-4-(trifluoromethyl)phenylacetamide moiety is particularly interesting because it can interact with biological targets in multiple ways, potentially leading to synergistic effects.

Recent studies have demonstrated that modifications in the piperidine ring can significantly alter the pharmacokinetic properties of small molecules. The methoxymethyl group, for instance, can enhance solubility while maintaining binding affinity, which is crucial for drug delivery systems. Additionally, the trifluoromethyl group on the phenyl ring is known to improve metabolic stability, reducing the likelihood of rapid degradation in vivo.

The combination of these features makes this compound an attractive candidate for further preclinical and clinical studies. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the rising prevalence of chronic inflammatory diseases worldwide. The ability of this compound to modulate key inflammatory pathways without significant side effects could make it a valuable addition to therapeutic strategies.

Moreover, the presence of oxalic acid as a component in the product formulation suggests additional benefits. Oxalic acid has been studied for its role in various biochemical processes, including enzyme inhibition and metal chelation. While its exact role in this formulation is not fully elucidated, it may contribute to enhancing the overall efficacy or stability of the active pharmaceutical ingredient.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated methodologies that highlight advancements in organic synthesis. The integration of multiple functional groups into a single molecular framework requires precise control over reaction conditions and purification techniques. Recent innovations in catalytic processes have made it possible to achieve higher yields and purities, facilitating further research and development.

The pharmaceutical industry is increasingly focusing on innovative drug candidates that leverage structure-activity relationships (SARs) to optimize therapeutic outcomes. The 2-4-(methoxymethyl)piperidin-1-yl-N-4-(trifluoromethyl)phenylacetamide; oxalic acid complex exemplifies how structural modifications can lead to compounds with enhanced pharmacological properties. By fine-tuning its molecular architecture, researchers can develop drugs that are more effective and better tolerated by patients.

In conclusion, this compound represents a significant step forward in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing next-generation treatments for complex diseases.